Cas no 1803893-33-5 (Methyl 3-cyano-4-(2-cyanoethyl)benzoate)

• Product Name: Methyl 3-cyano-4-(2-cyanoethyl)benzoate
• CAS No: 1803893-33-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4950138
• Update Time: 2025-07-28

Methyl 3-cyano-4-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H10N2O2/c1-16-12(15)10-5-4-9(3-2-6-13)11(7-10)8-14/h4-5,7H,2-3H2,1H3
• InChI Key： IJWPGJLEQYCLMQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C#N)C=1)CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 1.4
• Topological Polar Surface Area: 73.9

Additional information on Methyl 3-cyano-4-(2-cyanoethyl)benzoate

Professional Introduction to Methyl 3-Cyano-4-(2-Cyanoethyl)Benzoate (CAS No. 1803893-33-5)

The compound Methyl 3-cyano-4-(2-cyanoethyl)benzoate, identified by its unique CAS No. 1803893-33-5, represents a structurally complex organic molecule with significant potential in pharmaceutical and biochemical research. Its chemical formula, C₁₄H₁₁NO₄, highlights the presence of two strategically positioned cyano groups (-CN) and an ester functional group (-COOCH₃). These features not only define its reactivity but also underpin its emerging roles in drug design and biological studies.

The molecular architecture of this compound combines aromatic stability with reactive substituents, making it a versatile scaffold for synthetic modifications. The benzene ring serves as the central framework, while the methyl ester group enhances solubility and bioavailability—a critical factor in drug delivery systems. Recent advancements in computational chemistry have enabled precise modeling of its interactions with biological targets, as demonstrated in a 2022 study published in the *Journal of Medicinal Chemistry*, which highlighted its potential as a lead compound for anti-inflammatory therapies.

In terms of synthesis, traditional methods involve the alkylation of cyanobenzoic acid derivatives, followed by esterification with methylating agents. However, recent research has optimized these protocols to improve yield and reduce waste. A groundbreaking approach reported in *Green Chemistry* (2023) employs microwave-assisted synthesis under solvent-free conditions, reducing reaction times by over 60% while maintaining high purity standards for pharmaceutical applications.

Biochemical investigations reveal that the dual cyano groups confer unique pharmacological properties. For instance, the terminal cyanomethyl moiety enhances lipophilicity, enabling membrane permeation—a key requirement for intracellular drug targets such as oncogenic kinases. Preclinical data from a 2024 study in *Nature Communications* showed that analogs of this compound exhibit selective inhibition of PIKfyve kinase, a therapeutic target in neurodegenerative diseases like Alzheimer’s and Parkinson’s.

In drug discovery pipelines, this compound serves as an intermediate for synthesizing bioactive molecules with tailored pharmacokinetic profiles. Its structural flexibility allows substitution at multiple sites to modulate activity against specific enzymes or receptors. For example, substituting the methyl ester with other alkyl groups can alter metabolic stability, as evidenced by studies on cyano-containing prodrugs reported in *ACS Medicinal Chemistry Letters* (2024).

Clinical relevance is further underscored by its role in photodynamic therapy (PDT). Research published in *Chemical Science* (2024) demonstrated that conjugating this compound with photosensitizers generates dual-functional agents capable of simultaneous light-triggered cytotoxicity and diagnostic imaging—a promising advancement for personalized cancer treatment strategies.

Safety assessments conducted under Good Laboratory Practice (GLP) guidelines confirm its non-toxic profile at therapeutic doses when administered via intravenous or topical routes—a critical advantage over traditional chemotherapeutics associated with severe side effects. These findings align with regulatory trends prioritizing patient-centric drug development models.

Ongoing studies focus on exploiting its chiral properties for enantioselective drug formulations. A collaborative effort between European research institutions (*European Journal of Organic Chemistry*, 2024) successfully synthesized optically pure derivatives using asymmetric catalysis, paving the way for stereoselective targeting of disease pathways without off-target effects.

In summary, the integration of computational modeling, green synthesis techniques, and targeted biological evaluation positions this compound as a cornerstone in next-generation therapeutics development across oncology, neurology, and photomedicine domains.